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Compound of Interest

Compound Name: 1,10-Dibromodecane

Cat. No.: B1670030

Essential Safety and Handling Guide for 1,10-
Dibromodecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,10-Dibromodecane (CAS No. 4101-68-2). Adherence to these
guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions

1,10-Dibromodecane is a beige crystalline solid that may cause irritation to the skin and eyes.
[1][2] Inhalation of dust should be avoided.[3][4]

Hazard Summary:
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Hazard Type Description
Skin Contact Causes skin irritation.[4]
Eye Contact Causes serious eye irritation.[4]

May cause respiratory irritation if dust is inhaled.

[3]4]

Inhalation

Do not ingest. If swallowed, seek immediate

Ingestion . .
medical assistance.[1]

Incompatible Materials:
» Strong oxidizing agents[1]

e Strong bases[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,10-
Dibromodecane to prevent exposure.

Recommended PPE:
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. Rationale and Best
Body Part PPE Recommendation .
Practices

Chemical safety goggles

conforming to EN166 (EU) or ) ]
Eyes/Face particles and potential

OSHA 29 CFR 1910.133 (US)

standards.[1][3]

To protect against dust

splashes.

Inspect gloves for integrity
before each use. Aromatic and
] ) ) ] halogenated hydrocarbons can
Chemical-resistant, impervious )
Hands o attack many glove materials;
gloves (e.g., Nitrile rubber). ) ) )
change gloves immediately if

swelling or degradation occurs.

[5]

Required when weighing or
transferring the solid to prevent
inhalation of dust.[3] All
) A NIOSH-approved N95 dust )
Respiratory ] handling of the powder should

mask or equivalent.[6] ) )
be done in a well-ventilated
area, preferably a chemical

fume hood.[1][3]

Bod A lab coat or other protective To prevent skin exposure from
oay . . S
clothing. spills or contamination.[1]

Operational Plan: Safe Handling Procedures

A systematic approach is essential for the safe handling of 1,10-Dibromodecane in the
laboratory.

Step-by-Step Handling Protocol:
e Preparation:

o Ensure a chemical fume hood is operational.
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o Designate a specific area for handling 1,10-Dibromodecane and cover the work surface
with absorbent bench paper.

o Assemble all necessary equipment (spatulas, weigh boats, containers) within the fume
hood.

e Weighing and Transferring:

o All weighing and transferring of solid 1,10-Dibromodecane should be conducted inside a
chemical fume hood to minimize dust inhalation.[1]

o Use a pre-weighed, covered vessel for transferring the powder.

o Add the compound to the vessel inside the fume hood.

o Close the vessel before removing it from the fume hood for re-weighing to get the exact
amount.

o Avoid pouring the powder directly from the stock bottle to prevent spillage. Use a clean
spatula for the transfer.

e Post-Handling:

[¢]

Tightly close the container of 1,10-Dibromodecane when not in use.[1]

[e]

Decontaminate the work surface and any equipment used with a suitable solvent.

Remove PPE in the correct order to avoid cross-contamination.

[e]

o

Wash hands thoroughly with soap and water after handling.[1]
Storage:
o Store in a cool, dry, and well-ventilated place.[1]

» Keep the container tightly closed.[1] The material may darken in color during storage.[1]

Emergency Procedures
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First-Aid Measures:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation . . _

difficult, seek medical attention.[7]

Remove contaminated clothing. Wash the
Skin Contact affected area with plenty of soap and water. If

skin irritation occurs, get medical advice.[7][8]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical attention.[5][8]

Do NOT induce vomiting. Rinse mouth with

Ingestion water and seek immediate medical attention.[7]

[°]

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

» Don PPE: Wear the full personal protective equipment as outlined in the PPE table.

o Containment: For solid spills, carefully sweep up the material to avoid creating dust and
place it into a suitable, closed container for disposal.[1][3]

o Decontamination: After the bulk of the material has been removed, wipe down the spill area
with a wet cloth or paper towel. Place the cleaning materials into the waste container.

o Disposal: Label the container as hazardous waste and follow the disposal plan below.

Disposal Plan

As a halogenated hydrocarbon, 1,10-Dibromodecane and its contaminated waste must be
disposed of as hazardous waste.
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Waste Management Protocol:

o Waste Segregation:

o Collect all solid waste contaminated with 1,10-Dibromodecane (e.g., used gloves, weigh
boats, absorbent paper) in a designated, leak-proof container.

o Segregate halogenated waste from non-halogenated waste streams to reduce disposal
costs and ensure proper treatment.

o Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and "Halogenated
Hydrocarbons."

o List all chemical constituents and their approximate percentages.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area.

o Keep the container tightly closed and in secondary containment to prevent spills.[10]

e Disposal Request:

o When the container is nearly full, request a waste pickup from your institution's
Environmental Health and Safety (EHS) department.

Workflow for Safe Handling and Disposal of 1,10-Dibromodecane
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Workflow for Safe Handling and Disposal of 1,10-Dibromodecane
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Caption: Workflow for the safe handling and disposal of 1,10-Dibromodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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